6-bromo-1-methyl-1H-indazol-3-amine

• IUPAC Name: 6-bromo-1-methylindazol-3-amine
• InChI: InChI=1S/C8H8BrN3/c1-12-7-4-5(9)2-3-6(7)8(10)11-12/h2-4H,1H3,(H2,10,11)
• InChI Key: SJCNMXPRXAGVMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)C(=N1)N
• Molecular Formula: C8H8BrN3
• DSSTOX Substance ID: DTXSID00676466
• Molecular Weight: 226.07 g/mol
• CAS RN: 1214899-85-0

Description

6-Bromo-1-methyl-1H-indazol-3-amine is a compound that contains a bicyclic ring structure made up of a pyrazole ring and a benzene ring. This compound is part of the indazole class of nitrogen-containing heterocyclic compounds. Indazole derivatives are important building blocks for many bioactive natural products and commercially available drugs.

Synthesis Analysis

The synthesis of 6-bromo-1-methyl-1H-indazol-3-amine involves the use of phenyl 6-bromo-1H-indazol-3-ylcarbamate in 1,4-dioxane. Lithium aluminum hydride is added dropwise at room temperature. After stirring at 100° C for 4 hours, the reaction is quenched by water and 15% NaOH.

Chemical Reactions Analysis

Indazole derivatives have been found to exhibit a wide range of pharmacological activities, such as anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities. The compound 6-(3-methoxyphenyl)-1H-indazol-3-amine derivative was found to be a promising FGFR1 inhibitor, exhibiting good enzymatic inhibition.

Scientific Research Applications

Antimicrobial Potential

• . Among these derivatives, compounds 1a and 1b demonstrated good antimicrobial potential. Further studies could investigate their efficacy against specific pathogens.

Antioxidant Activity

• Subhashini et al. . These compounds were evaluated for antioxidant activity using methods such as hydrogen peroxide scavenging, nitric oxide scavenging, DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, and FRAP (ferric reducing antioxidant power) assay. Investigating the antioxidant potential of our compound could be valuable.

Tyrosine Kinase Inhibition

• The 1H-indazole-3-amine structure has been recognized as an effective hinge-binding fragment in drug design. . Exploring the potential of 6-bromo-1-methyl-1H-indazol-3-amine as a kinase inhibitor could lead to novel therapeutic agents.

Mechanism of Action

Target of Action

The primary target of 6-bromo-1-methyl-1H-indazol-3-amine is the tyrosine kinase . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in the regulation of cell division, survival, and migration .

Mode of Action

The 1H-indazole-3-amine structure of 6-bromo-1-methyl-1H-indazol-3-amine is an effective hinge-binding fragment . It binds effectively with the hinge region of tyrosine kinase, thereby inhibiting its activity . This inhibition can lead to a decrease in the activation of proteins involved in signal transduction cascades, potentially leading to the suppression of cell division and migration .

Biochemical Pathways

This could include pathways involved in cell growth and proliferation, apoptosis, and cell migration .

Pharmacokinetics

The compound’s solubility and lipophilicity suggest that it may have good bioavailability .

Result of Action

The inhibition of tyrosine kinase by 6-bromo-1-methyl-1H-indazol-3-amine can lead to a decrease in the activation of proteins involved in signal transduction cascades . This can result in the suppression of cell division and migration, potentially leading to anti-tumor effects . In fact, some indazole derivatives have shown promising inhibitory effects against human cancer cell lines .

Action Environment

The action of 6-bromo-1-methyl-1H-indazol-3-amine can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, factors such as temperature and the presence of other substances can potentially affect the stability and efficacy of the compound.

Safety and Hazards

In case of eye contact with 6-bromo-1-methyl-1H-indazol-3-amine, it is recommended to flush the eyes by separating the eyelids with fingers. If irritation persists, seek medical attention. In case of inhalation, remove to fresh air. In severe cases or if symptoms persist, seek medical attention. In case of ingestion, wash out mouth with copious amounts of water for at least 15 minutes. Seek medical attention.